Cas no 1824484-99-2 (Methyl 4-amino-4-(3-fluorophenyl)butanoate)

• Product Name: Methyl 4-amino-4-(3-fluorophenyl)butanoate
• CAS No: 1824484-99-2
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5824886
• PubChem ID: 116940235
• Update Time: 2025-10-28

Methyl 4-amino-4-(3-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(3-fluorophenyl)butanoate
• EN300-1847459
• 1824484-99-2
• Methyl 4-amino-4-(3-fluorophenyl)butanoate

• Inchi： 1S/C11H14FNO2/c1-15-11(14)6-5-10(13)8-3-2-4-9(12)7-8/h2-4,7,10H,5-6,13H2,1H3
• InChI Key： BNWHDUIUKLTIJU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-(3-fluorophenyl)butanoate

Methyl 4-amino-4-(3-fluorophenyl)butanoate (CAS No. 1824484-99-2): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-amino-4-(3-fluorophenyl)butanoate, identified by its unique chemical identifier CAS No. 1824484-99-2, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its structural complexity and functional diversity, has garnered attention due to its potential applications in drug discovery, biomarker development, and the investigation of metabolic pathways. The presence of both amino and fluoro substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The chemical structure of Methyl 4-amino-4-(3-fluorophenyl)butanoate consists of a butanoate backbone modified with an amino group at the fourth carbon position and a 3-fluorophenyl moiety attached to the same carbon. This configuration not only contributes to its unique reactivity but also opens up possibilities for diverse interactions with biological targets. The fluorine atom, in particular, is known for its ability to modulate the pharmacokinetic properties of molecules, making it a frequently employed element in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds for their enhanced bioavailability and metabolic stability. The study of Methyl 4-amino-4-(3-fluorophenyl)butanoate aligns with this trend, as researchers explore its potential as a building block for more complex molecules. The compound's ability to undergo various chemical modifications allows for the synthesis of derivatives with tailored properties, which can be fine-tuned to meet specific therapeutic requirements.

One of the most compelling aspects of Methyl 4-amino-4-(3-fluorophenyl)butanoate is its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Preliminary studies have suggested that this compound may interact with enzymes and receptors involved in these processes, potentially leading to the development of novel therapeutic strategies. For instance, its structural similarity to certain known bioactive molecules has prompted investigations into its ability to influence signaling pathways such as MAPK and NF-κB.

The incorporation of the 3-fluorophenyl group into the molecular structure is particularly noteworthy, as fluorine-containing compounds often exhibit improved binding affinities and selectivity when interacting with biological targets. This property has been leveraged in the design of drugs targeting receptors such as GPCRs (G protein-coupled receptors) and kinases, which are critical for numerous physiological processes. The amino group further enhances the compound's versatility, allowing for further functionalization through amide bond formation or participation in condensation reactions.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Methyl 4-amino-4-(3-fluorophenyl)butanoate. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets at the atomic level. These simulations have provided valuable insights into its binding modes and affinity profiles, guiding experimental efforts towards more efficient drug design. Additionally, computational methods have been used to assess the metabolic stability of the compound, ensuring that it can withstand enzymatic degradation within biological systems.

The synthesis of Methyl 4-amino-4-(3-fluorophenyl)butanoate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is essential to achieve high yields and purity levels. Recent methodologies have focused on optimizing synthetic routes to minimize side reactions and improve scalability. For example, catalytic hydrogenation techniques have been explored as a means to introduce the necessary functional groups while maintaining regioselectivity.

In conclusion, Methyl 4-amino-4-(3-fluorophenyl)butanoate (CAS No. 1824484-99-2) stands out as a promising compound in chemical biology and pharmaceutical research due to its unique structural features and potential applications. Its ability to modulate biological pathways associated with various diseases makes it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in the development of next-generation therapeutics.